7-Benzyl-3-methyl-8-(octylsulfanyl)-3,7-dihydro-1H-purine-2,6-dione
7-Benzyl-3-methyl-8-(octylsulfanyl)-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
327168-66-1
VCID:
VC0403572
InChI:
InChI=1S/C21H28N4O2S/c1-3-4-5-6-7-11-14-28-21-22-18-17(19(26)23-20(27)24(18)2)25(21)15-16-12-9-8-10-13-16/h8-10,12-13H,3-7,11,14-15H2,1-2H3,(H,23,26,27)
SMILES:
CCCCCCCCSC1=NC2=C(N1CC3=CC=CC=C3)C(=O)NC(=O)N2C
Molecular Formula:
C21H28N4O2S
Molecular Weight:
400.5g/mol
7-Benzyl-3-methyl-8-(octylsulfanyl)-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 327168-66-1
Main Products
VCID: VC0403572
Molecular Formula: C21H28N4O2S
Molecular Weight: 400.5g/mol
| CAS No. | 327168-66-1 |
|---|---|
| Product Name | 7-Benzyl-3-methyl-8-(octylsulfanyl)-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C21H28N4O2S |
| Molecular Weight | 400.5g/mol |
| IUPAC Name | 7-benzyl-3-methyl-8-octylsulfanylpurine-2,6-dione |
| Standard InChI | InChI=1S/C21H28N4O2S/c1-3-4-5-6-7-11-14-28-21-22-18-17(19(26)23-20(27)24(18)2)25(21)15-16-12-9-8-10-13-16/h8-10,12-13H,3-7,11,14-15H2,1-2H3,(H,23,26,27) |
| Standard InChIKey | CYFAFVHIKBXAOJ-UHFFFAOYSA-N |
| SMILES | CCCCCCCCSC1=NC2=C(N1CC3=CC=CC=C3)C(=O)NC(=O)N2C |
| Canonical SMILES | CCCCCCCCSC1=NC2=C(N1CC3=CC=CC=C3)C(=O)NC(=O)N2C |
| PubChem Compound | 3110158 |
| Last Modified | Nov 11 2021 |
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